Cas no 84851-37-6 (S-2-Amino-4-methylpentanoic acid (3-methylbutyl)amide)

• Product Name: S-2-Amino-4-methylpentanoic acid (3-methylbutyl)amide
• CAS No: 84851-37-6
• MF: C₁₁H₂₄N₂O
• MW: 200.321063041687
• MDL: MFCD09725106
• CID: 1826880
• PubChem ID: 10917115
• Update Time: 2025-04-21

S-2-Amino-4-methylpentanoic acid (3-methylbutyl)amide Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 2-amino-4-methyl-N-(3-methylbutyl)-, (2S)-
• S- 2-Amino-4-methyl-pentanoic acid (3-methyl-butyl)-amide
• AKOS010390939
• SCHEMBL1277892
• (2S)-2-Amino-4-methyl-N-(3-methylbutyl)pentanamide
• W10631
• L-leucine-(3-methylbutyl) amide
• A1-03636
• 84851-37-6
• S-2-Amino-4-methylpentanoic acid (3-methylbutyl)amide
• 857477-43-1
• MFCD09725106
• (S)-2-Amino-N-isopentyl-4-methylpentanamide
• AS-69940
• CS-0315550

• MDL： MFCD09725106
• Inchi： 1S/C11H24N2O/c1-8(2)5-6-13-11(14)10(12)7-9(3)4/h8-10H,5-7,12H2,1-4H3,(H,13,14)/t10-/m0/s1
• InChI Key： HCDLAJHOIWLVLK-JTQLQIEISA-N
• SMILES： O=C([C@H](CC(C)C)N)NCCC(C)C

Computed Properties

• Exact Mass: 200.188863393g/mol
• Monoisotopic Mass: 200.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives